4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one is a useful research compound. Its molecular formula is C7H4Cl2N2O and its molecular weight is 203.02. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Building Blocks
4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one serves as a versatile building block in chemical synthesis. It is used in the efficient synthesis of 4-O- and C-substituted-7-azaindoles, involving simple nucleophilic displacement reactions (Figueroa‐Pérez et al., 2006). This compound also plays a role in synthesizing novel heterocycle-based molecules, indicating potential in drug development (Murthy et al., 2017).
Material Science and Semiconducting Materials
In material science, derivatives of this compound are investigated for their electrochemical, self-assembly, and carrier transport properties. This research is crucial for developing new semiconducting materials (Zhou et al., 2019).
Biological Activity
Pyrrolo[3,4-c]pyridine derivatives, including this compound, have shown a broad spectrum of pharmacological properties. These properties make them candidates for treating diseases related to the nervous and immune systems, as well as potential antidiabetic, antimycobacterial, antiviral, and antitumor agents (Wójcicka & Redzicka, 2021).
Electronic Structure and Charge Density Analysis
Studies on the electronic structure and charge density of related pyrrolopyridine compounds provide insights into their stability and reactivity, which are crucial for applications in various scientific fields, including pharmaceuticals and materials science (Hazra et al., 2012).
Optical and Junction Characteristics
Research on pyridine derivatives has expanded into exploring their structural, optical, and diode characteristics, important for applications in optoelectronics and sensor technology (Zedan et al., 2020).
Safety and Hazards
Future Directions
While specific future directions for 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one were not found, similar compounds such as 1H-pyrazolo[3,4-b]pyridines have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine . This suggests potential future research directions in the field of medicinal chemistry.
Mechanism of Action
Target of Action
The primary targets of 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one are currently unknown. The compound is a relatively new chemical entity and research into its specific targets is ongoing .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . .
Biochemical Analysis
Biochemical Properties
It is known that pyrrolopyrimidine compounds, which are structurally similar to this compound, have various biological properties such as antibacterial, anti-diabetic, antiviral, anti-inflammatory, anti-hypertensive, and anti-protozoal activities . They also exhibit strong anticancer activity and serve as an efficient tool for DNA interaction .
Cellular Effects
Related compounds have been shown to stimulate the incorporation of glucose into lipids, thereby increasing insulin sensitivity
Molecular Mechanism
Related compounds have been shown to interact with DNA and exert their effects at the molecular level .
Temporal Effects in Laboratory Settings
There is limited information available on the temporal effects of 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one in laboratory settings. One study demonstrated the stability of a related compound in both simulated gastric fluid and simulated intestinal fluid .
Dosage Effects in Animal Models
A related compound demonstrated significant inhibition of parasite burden in infected Balb/c mice at a dosage of 12.5 mg/kg .
Properties
IUPAC Name |
4,6-dichloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N2O/c8-5-1-3-4(6(9)11-5)2-10-7(3)12/h1H,2H2,(H,10,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCTXYCGMWHOAGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N=C(C=C2C(=O)N1)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1201676-03-0 |
Source
|
Record name | 4,6-dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.